Cas no 26060-98-0 (BOC-D-MET-OSU)

• Product Name: BOC-D-MET-OSU
• CAS No: 26060-98-0
• Molecular Formula: C₁₄H₂₂N₂O₆S
• Molecular Weight: 346.39928
• CID: 242574
• PubChem ID: 12876463

BOC-D-MET-OSU Properties

Names and Identifiers

• D-Methionine,N-[(1,1-dimethylethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
• Boc-D-methionine N-hydroxysuccinimide ester
• Boc-D-Met-OSu
• AG-F-93148
• AmbotzBAA1478
• ANW-43715
• Boc-D-Glu-NH2
• Boc-D-isoGln-OH
• Boc-D-Isoglutamine
• CTK8B4025
• AKOS027251013
• CS-0450295
• (2,5-dioxopyrrolidin-1-yl) (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-methylsulfanylbutanoate
• 26060-98-0
• 2,5-Dioxopyrrolidin-1-yl (tert-butoxycarbonyl)-D-methioninate
• F10812
• (R)-2,5-Dioxopyrrolidin-1-yl2-((tert-butoxycarbonyl)amino)-4-(methylthio)butanoate
• (R)-2,5-Dioxopyrrolidin-1-yl 2-((tert-butoxycarbonyl)amino)-4-(methylthio)butanoate
• MFCD00236867
• AS-46883
• N-Boc-D-methionine Succinimido Ester

• InChIKey： PCZJWSPKNYONIM-SECBINFHSA-N
• Inchi： InChI=1S/C14H22N2O6S/c1-14(2,3)21-13(20)15-9(7-8-23-4)12(19)22-16-10(17)5-6-11(16)18/h9H,5-8H2,1-4H3,(H,15,20)/t9-/m1/s1
• SMILES： CC(C)(OC(N[C@@H](C(ON1C(CCC1=O)=O)=O)CCSC)=O)C

Computed Properties

• Exact Mass: 346.12
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 346.12
• Heavy Atom Count: 23
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 127A^2

Experimental Properties

• LogP: 1.56880
• PSA: 127.31000
• Solubility: Very slightly soluble (0.83 g/l) (25 º C),
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),